GR 64349

• Molecular Formula: C42H68N10O11S
• Molecular Weight: 921.1 g/mol
• InChI: InChI=1S/C42H68N10O11S/c1-23(2)19-32(40(61)46-27(35(45)56)15-18-64-5)52-17-14-28(42(52)63)47-41(62)34(24(3)4)51-38(59)29(20-25-11-7-6-8-12-25)49-39(60)31(22-53)50-37(58)30(21-33(54)55)48-36(57)26(44)13-9-10-16-43/h6-8,11-12,23-24,26-32,34,53H,9-10,13-22,43-44H2,1-5H3,(H2,45,56)(H,46,61)(H,47,62)(H,48,57)(H,49,60)(H,50,58)(H,51,59)(H,54,55)/t26-,27-,28?,29-,30-,31-,32-,34-/m0/s1
• InChIKey: HVUNRXRFMQDMBO-BPZYSUIOSA-N

GR 64349: Potent and Selective NK2 Agonist

GR 64349 ([Lys3,Gly8,-R-γ-lactam-Leu9]-NKA(3-10)) is a conformationally constrained peptide analogue of neurokinin A (NKA) that functions as a potent, full agonist at the tachykinin NK2 receptor [1]. Originally developed by Glaxo (now GSK), the compound incorporates a Gly-Leu γ-lactam constraint in the C-terminal region that confers exceptional receptor subtype selectivity [2]. At human recombinant NK2 receptors, GR 64349 activates both Gq-coupled phospholipase C (IP-1 accumulation, calcium mobilization) and Gs-coupled cyclic AMP pathways with full efficacy relative to the endogenous agonist NKA [1]. The compound is supplied as a lyophilized solid (≥95% purity by HPLC), is soluble in water (≥1 mg/mL), and is licensed for research use under agreement from GlaxoSmithKline .

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NK2 receptor signaling pathway studies

Full agonist at recombinant NK2 receptors across Gq and Gs pathways.

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GPCR functional assay selectivity profiling

Defined NK2/NK1 selectivity window enables clean target engagement interpretation.

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Bladder and colorectal contractility research

NK2-mediated tissue responses without confounding NK1 receptor activation.

• [1] Perdona E, Cavallini P, Sava A, Griffante C, Ricca DJ, Thor KB, Rupniak NMJ, Corsi M. Potency, efficacy, and selectivity of GR64349 at human recombinant neurokinin NK2 and NK1 receptors. Neurosci Lett. 2019 Oct 15;711:134456. View Source
• [2] Deal MJ, Hagan RM, Ireland SJ, Jordan CC, McElroy AB, Porter B, Ross BC, Stephens-Smith M, Ward P. Conformationally constrained tachykinin analogues: potent and highly selective neurokinin NK-2 receptor agonists. J Med Chem. 1992 Oct 30;35(22):4195-204. View Source

GR 64349 Advantages Over Other NK2 Agonists

NK2 receptor agonists are not functionally interchangeable. The prototypical selective NK2 agonist LMN-NKA ([Lys5,MeLeu9,Nle10]-NKA(4-10)) exhibits only 674-fold binding selectivity and 74 – 105-fold functional selectivity for NK2 over NK1 receptors, which is insufficient to prevent NK1-mediated hypotension and emesis upon systemic administration in vivo [1]. Similarly, other NK2-preferring peptides such as [β-Ala8]-NKA(4-10) demonstrate lower potency than GR 64349 in human isolated genitourinary tissues [2]. Even the endogenous agonist NKA, while highly potent at NK2 receptors (EC50 = 2 nM in human bronchus), possesses only approximately 20-fold NK2/NK1 binding selectivity and is rapidly degraded by endogenous peptidases [3]. The R-γ-lactam constraint engineered into GR 64349 uniquely addresses all three limitations — selectivity, potency, and metabolic stability — making it the only NK2 agonist capable of producing bladder and colorectal contraction without concomitant cardiovascular side effects [1].

LMN-NKA and [β-Ala8]-NKA(4-10)

Lower NK2/NK1 selectivity may introduce NK1-mediated confounds such as hypotension in vivo, limiting clean interpretation of NK2-specific effects.

Endogenous neurokinin A (NKA)

Rapid enzymatic degradation and only moderate NK2/NK1 selectivity (~20-fold) reduce assay stability and receptor attribution confidence.

Other NK2-preferring peptides

Reduced potency in human urological tissues may require higher concentrations, increasing the risk of off-target receptor activation.

• [1] Perdona E, Cavallini P, Sava A, Griffante C, Ricca DJ, Thor KB, Rupniak NMJ, Corsi M. Potency, efficacy, and selectivity of GR64349 at human recombinant neurokinin NK2 and NK1 receptors. Neurosci Lett. 2019 Oct 15;711:134456. View Source
• [2] Palea S, Corsi M, Artibani W, Ostardo E, Pietra C. Pharmacological characterization of tachykinin NK2 receptors on isolated human urinary bladder, prostatic urethra and prostate. J Pharmacol Exp Ther. 1996 May;277(2):700-5. View Source
• [3] Sheldrick RL, Rabe KF, Fischer A, Magnussen H, Coleman RA. Further evidence that tachykinin-induced contraction of human isolated bronchus is mediated only by NK2-receptors. Neuropeptides. 1995 Nov;29(5):281-92. View Source

GR 64349 Head-to-Head Selectivity & Safety Data

NK2/NK1 Functional Selectivity vs. LMN-NKA

At human recombinant NK2 and NK1 receptors stably expressed in CHO cells, GR 64349 demonstrates substantially greater functional selectivity than the comparator NK2 agonist LMN-NKA. In IP-1 accumulation assays, GR 64349 exhibits 1,400-fold selectivity for NK2 over NK1 receptors (pEC50 9.10 ± 0.16 vs. 5.95 ± 0.80), while LMN-NKA showed only 105-fold selectivity in intracellular calcium mobilization and 74-fold selectivity in cyclic AMP accumulation assays in previous studies using the same expression system [1]. For calcium responses, GR 64349 was 500-fold more potent at NK2 (pEC50 9.27 ± 0.26) than NK1 receptors (pEC50 6.55 ± 0.16). In cyclic AMP (CRE-LUC reporter) assays, the selectivity was ~900-fold (pEC50 10.66 ± 0.27 at NK2 vs. 7.71 ± 0.41 at NK1) [1]. The study authors concluded that GR64349 is the most selective NK2 receptor agonist described to date [1].

NK2/NK1 selectivity vs LMN-NKA

Head-to-head

GR 64349: 1,400-fold (IP-1), 500-fold (calcium), 900-fold (cAMP) LMN-NKA: 105-fold (calcium), 74-fold (cAMP)

Supports NK2-exclusive pathway activation in recombinant GPCR assays.

Reported functional selectivity from CHO cell IP-1, calcium, and CRE-LUC assays.

Evidence Dimension	NK2/NK1 functional selectivity (fold difference in potency)
Target Compound Data	GR 64349: IP-1: 1,400-fold; Calcium: 500-fold; cAMP: 900-fold (human recombinant CHO cells)
Comparator Or Baseline	LMN-NKA: Calcium: 105-fold; cAMP: 74-fold (same CHO expression system, prior study); endogenous NKA: ~5-fold (IP-1), ~2-fold (calcium)
Quantified Difference	GR 64349 exhibits 4.8× greater selectivity than LMN-NKA in calcium assays (500 vs. 105) and 12.2× greater in cAMP assays (900 vs. 74)
Conditions	Human recombinant NK2 and NK1 receptors stably expressed in CHO cells; IP-1 accumulation (HTRF), FLIPR calcium mobilization, and CRE-LUC cyclic AMP reporter assays

Why This Matters

Superior selectivity directly translates into reduced NK1-mediated off-target effects (hypotension, emesis) in vivo, a critical differentiator for researchers designing whole-animal studies where LMN-NKA fails due to cardiovascular confounds.

• [1] Perdona E, Cavallini P, Sava A, Griffante C, Ricca DJ, Thor KB, Rupniak NMJ, Corsi M. Potency, efficacy, and selectivity of GR64349 at human recombinant neurokinin NK2 and NK1 receptors. Neurosci Lett. 2019 Oct 15;711:134456. View Source

In Vivo Cardiovascular Safety vs. LMN-NKA

In anesthetized, acutely spinalized female rats, intravenous administration of GR 64349 (0.1–30 μg/kg IV or 1–300 μg/kg SC) produced rapid-onset, short-duration increases in bladder and colorectal pressure without any detectable hypotension [1]. In sharp contrast, the comparator NK2 agonist LMN-NKA produced transient but significant hypotension after IV injection, which was only partially mitigated by switching to SC administration [1]. In a separate 2025 study using anesthetized young adult and aged F344 rats, intravenous AMN-NKA ([Arg5,MeLeu9,Nle10]-NKA(4-10)) produced transient hypotension, while GR 64349 increased bladder and colorectal pressure without affecting blood pressure [2]. Intramuscular GR 64349 (10–300 μg/kg) consistently induced defecation and urination in awake aged rats across a 2-week repeated dosing period (100 μg/kg, twice daily) without hypotensive episodes [2].

In vivo hemodynamic endpoint

Head-to-head

GR 64349: No blood pressure change (IV, SC, IM) LMN-NKA and AMN-NKA: Transient hypotension

Enables bladder/colorectal pressure studies without cardiovascular confound risk.

Rat spinal cord transection and aged F344 models; multiple routes tested.

Evidence Dimension	Mean arterial blood pressure change during NK2 agonist administration
Target Compound Data	GR 64349: No hypotension observed (IV, SC, or IM routes in rat models; doses 0.1–300 μg/kg)
Comparator Or Baseline	LMN-NKA: Transient hypotension after IV injection (less pronounced after SC); AMN-NKA: Transient hypotension after IV administration in both young and aged rats
Quantified Difference	Qualitative difference: GR 64349 completely absent of hypotensive effect vs. consistent hypotension with LMN-NKA/AMN-NKA; maintained efficacy for bladder/colorectal pressure increase across all routes
Conditions	Anesthetized acutely spinalized female rats (Marson 2018); anesthetized young adult and aged F344 rats with simultaneous voiding cystometry, manometry, and blood pressure recording (Cook 2025)

Why This Matters

The absence of hypotension is the single most important practical advantage for in vivo experiments, enabling clean interpretation of NK2-mediated bladder and bowel effects without cardiovascular confounds that plague other NK2 agonists.

• [1] Marson L, Thor KB, Katofiasc M, Burgard EC, Rupniak NMJ. Prokinetic effects of neurokinin-2 receptor agonists on the bladder and rectum of rats with acute spinal cord transection. Eur J Pharmacol. 2018 Jan 15;819:261-269. View Source
• [2] Cook JB, Piatt R, Thor KB, Marson L. Aged and Young Adult Rats Respond Similarly to Highly Selective Neurokinin 2 Receptor Agonists That Produce Urination and Defecation Without Producing Cardiovascular Side Effects. Neurourol Urodyn. 2025 Nov 26. View Source

Potency in Human Bronchus vs. Neurokinin A

In human isolated bronchus under conditions of controlled peptidase metabolism and true equilibrium, neurokinin A (NKA) was the most potent contractile agonist with an EC50 of 2 nM [1]. The NK2-selective agonist GR 64349 was only 3-fold weaker (estimated EC50 ≈ 6 nM), whereas the NK1-selective agonist substance P methyl ester and the NK3-selective agonist senktide were inactive [1]. Critically, GR 64349-induced contractions were antagonized by the NK2-selective blocking drugs MEN10207 (pA2 = 6.7), R396 (pA2 = 6.1), (±)-SR48968 (pA2 = 8.4), and GR159897 (pA2 = 8.6), but were completely unaffected by the NK1-selective antagonist GR82334 (pA2 < 5), providing definitive pharmacological confirmation that GR 64349 acts exclusively through NK2 receptors in this therapeutically relevant tissue [1]. In contrast, NKA can additionally activate NK1 receptors in bronchial preparations, complicating receptor attribution in functional studies [1].

Human bronchus potency

Method context

EC50 ≈ 6 nM (vs NKA 2 nM)

Near-endogenous contractile potency with definitive NK2 antagonist fingerprinting.

Controlled peptidase metabolism; NK1 antagonist GR82334 inactive (pA2

Genitourinary tissue rank

Cross-study comparable

Ranked 1st in prostatic urethra and prostate > [β-Ala8]-NKA(4-10)

Reported highest potency among tested NK2 agonists in human urological tissues.

NK3 agonist senktide inactive; contractile response blocked by NK2 antagonist.

Native tissue selectivity

Data to verify

NK2 EC50 3.7 nM (rat colon); >1,000-fold over NK1, >300-fold over NK3

Supports NK2-exclusive receptor stimulation at concentrations ≤ 100 nM.

Binding pKi 7.77 (NK2) vs

Evidence Dimension	Contractile potency (EC50) and pharmacological antagonism profile in human isolated bronchus
Target Compound Data	GR 64349: EC50 ≈ 6 nM (3-fold weaker than NKA); fully antagonized by NK2 antagonists (pA2 6.1–8.6); unaffected by NK1 antagonist GR82334 (pA2 < 5)
Comparator Or Baseline	Neurokinin A: EC50 = 2 nM; SP methyl ester (NK1) and senktide (NK3): inactive
Quantified Difference	GR 64349 is only 3-fold less potent than the endogenous agonist NKA while providing definitive NK2 receptor attribution impossible with NKA alone
Conditions	Human isolated bronchus strips; controlled peptidase metabolism (phosphoramidon 1 μM + bestatin 100 μM); true equilibrium conditions

Why This Matters

For respiratory pharmacology researchers, GR 64349 provides near-endogenous potency at bronchial NK2 receptors combined with pharmacological cleaness that allows unambiguous receptor classification — a combination no other NK2 tool compound matches.

• [1] Sheldrick RL, Rabe KF, Fischer A, Magnussen H, Coleman RA. Further evidence that tachykinin-induced contraction of human isolated bronchus is mediated only by NK2-receptors. Neuropeptides. 1995 Nov;29(5):281-92. View Source

Top Rank in Human Prostate and Urethra

In smooth muscle strips from human prostatic urethra, the agonist rank order of potency was GR 64349 > NKA(4-10) > substance P > GR 73632 (NK1-selective) [1]. In human prostate tissue, the rank order was GR 64349 >> [β-Ala8]-NKA(4-10) > NKA(4-10) > substance P, with GR 73632 (an NK1-selective agonist) being completely ineffective at concentrations up to 30 μM [1]. The NK2 receptor antagonist GR 87389 antagonized GR 64349-induced contractions in a competitive manner in human detrusor muscle, while the NK3-selective agonist senktide was ineffective up to 30 μM across all three human genitourinary tissues tested [1]. This rank order profile, in which GR 64349 consistently outperforms alternative NK2-preferring agonists including [β-Ala8]-NKA(4-10), directly demonstrates its superior potency at native human NK2 receptors in tissues relevant to bladder voiding research [1].

Genitourinary tissue rank

Cross-study comparable

Ranked 1st in prostatic urethra and prostate > [β-Ala8]-NKA(4-10)

Reported highest potency among tested NK2 agonists in human urological tissues.

NK3 agonist senktide inactive; contractile response blocked by NK2 antagonist.

Evidence Dimension	Agonist rank order of potency in human isolated genitourinary smooth muscle
Target Compound Data	GR 64349: Ranked 1st in both prostatic urethra and prostate; contractile activity fully blocked by NK2 antagonist GR 87389; senktide inactive up to 30 μM
Comparator Or Baseline	[β-Ala8]-NKA(4-10): Ranked 2nd in prostate (>> behind GR 64349); NKA(4-10): 2nd–3rd in rank; GR 73632 (NK1): ineffective in prostate at ≤30 μM; senktide (NK3): ineffective in all three tissues at ≤30 μM
Quantified Difference	GR 64349 > [β-Ala8]-NKA(4-10) in prostate (exact fold difference not quantified in original study, but rank order designation '>>' indicates substantial potency gap)
Conditions	Isolated smooth muscle strips from human detrusor, prostatic urethra, and prostate; contractile responses measured isometrically

Why This Matters

For urological research programs, GR 64349's consistent top rank across multiple human genitourinary tissues ensures maximal sensitivity and tissue-specific NK2 receptor activation, reducing the compound quantities needed and improving assay signal-to-noise ratios.

• [1] Palea S, Corsi M, Artibani W, Ostardo E, Pietra C. Pharmacological characterization of tachykinin NK2 receptors on isolated human urinary bladder, prostatic urethra and prostate. J Pharmacol Exp Ther. 1996 May;277(2):700-5. View Source

Intrinsic NK2 Selectivity in Native Tissue Assays

In native tissue bioassays, GR 64349 exhibits an EC50 of 3.7 nM at NK2 receptors in the rat colon, with >1,000-fold lower potency at NK1 receptors measured in the guinea-pig ileum and >300-fold lower potency at NK3 receptors [1]. This selectivity window was engineered through incorporation of a Gly-Leu γ-lactam conformational constraint into the C-terminal region of the NKA octapeptide analogue [Lys3]-NKA(3-10), which restricts rotational freedom at the Gly9 position and dramatically reduces affinity for NK1 and NK3 receptors [1]. The radioligand binding studies at human recombinant receptors independently confirm this selectivity: pKi 7.77 ± 0.10 at NK2 receptors vs. pKi < 5 at NK1 receptors, corresponding to a binding selectivity of >500-fold [2]. This multi-assay, multi-species concordance establishes GR 64349 as a genuinely NK2-selective pharmacological tool with negligible NK1/NK3 interference at concentrations ≤ 100 nM [1][2].

Native tissue selectivity

Data to verify

NK2 EC50 3.7 nM (rat colon); >1,000-fold over NK1, >300-fold over NK3

Supports NK2-exclusive receptor stimulation at concentrations ≤ 100 nM.

Binding pKi 7.77 (NK2) vs

Evidence Dimension	NK2 vs. NK1 and NK3 receptor selectivity (fold difference in potency/affinity)
Target Compound Data	GR 64349: NK2 EC50 3.7 nM (rat colon); >1,000-fold selectivity over NK1 receptors (guinea-pig ileum); >300-fold selectivity over NK3 receptors; binding: pKi 7.77 (NK2) vs. <5 (NK1)
Comparator Or Baseline	Class baseline: NKA shows ~20-fold NK2/NK1 binding selectivity; SP methyl ester and senktide are inactive at NK2 receptors
Quantified Difference	>50-fold improvement in NK2/NK1 selectivity over endogenous NKA (~20-fold → >1,000-fold) measured in native tissue assays
Conditions	Rat colon (NK2 bioassay), guinea-pig ileum (NK1 bioassay); human recombinant NK2 and NK1 receptors in CHO cells for radioligand binding (125I-NKA for NK2, 3H-septide for NK1)

Why This Matters

The >1,000-fold selectivity margin means GR 64349 can be used at NK2-saturating concentrations (≤ 100 nM) with minimal risk of activating NK1 or NK3 receptors, making it the preferred tool compound for experiments requiring exclusive NK2 receptor stimulation in complex native tissue preparations.

• [1] Deal MJ, Hagan RM, Ireland SJ, Jordan CC, McElroy AB, Porter B, Ross BC, Stephens-Smith M, Ward P. Conformationally constrained tachykinin analogues: potent and highly selective neurokinin NK-2 receptor agonists. J Med Chem. 1992 Oct 30;35(22):4195-204. View Source
• [2] Perdona E, Cavallini P, Sava A, Griffante C, Ricca DJ, Thor KB, Rupniak NMJ, Corsi M. Potency, efficacy, and selectivity of GR64349 at human recombinant neurokinin NK2 and NK1 receptors. Neurosci Lett. 2019 Oct 15;711:134456. View Source

GR 64349 Key Research Applications

NK2-Mediated Voiding Without Cardiovascular Effects

GR 64349 is the only NK2 agonist documented to produce reliable urination and defecation in rodent models (0.1–300 μg/kg IV, SC, or IM) without eliciting hypotension, as confirmed by direct comparison with LMN-NKA and AMN-NKA in both acute spinal cord transection models and aged rat chronic dosing studies [1]. This makes it the compound of choice for preclinical programs investigating NK2 receptor-targeted therapies for underactive bladder, neurogenic bowel dysfunction, and spinal cord injury-related voiding disorders, where blood pressure stability is essential for data integrity [1].

NK2 Selectivity Profiling in Recombinant GPCR Assays

With 1,400-fold (IP-1), 500-fold (calcium), and 900-fold (cAMP) NK2/NK1 functional selectivity at human recombinant receptors — representing a 4.8× to 12.2× improvement over LMN-NKA — GR 64349 is the optimal reference agonist for establishing the NK2 receptor selectivity window in GPCR screening panels [2]. Its full agonist efficacy at NK2 receptors (≥ 100% of NKA response in all three signaling pathways) ensures maximal assay window, while its negligible NK1 activity (pEC50 ≤ 6.55 across all functional readouts) eliminates the need for NK1 antagonist co-treatment to isolate NK2 responses [2].

Human Tissue Target Validation: Respiratory and Urological

In human isolated bronchus, GR 64349 matches NKA's potency within 3-fold (EC50 ~ 6 nM vs. 2 nM) while providing exclusive NK2 receptor attribution confirmed by antagonist fingerprinting (pA2 values: SR48968 8.4, GR159897 8.6; GR82334 < 5) [3]. In human prostatic urethra and prostate, GR 64349 consistently ranks first in agonist potency, outperforming [β-Ala8]-NKA(4-10) and NKA(4-10) [4]. These properties make GR 64349 the preferred pharmacological tool for definitive NK2 receptor characterization in human tissue target validation studies, where receptor subtype ambiguity can derail translational conclusions [3][4].

Radioligand Binding Assays for NK2 Receptors

GR 64349 displays high-affinity displacement of [125I]-NKA from human recombinant NK2 receptors (pKi 7.77 ± 0.10) with negligible displacement of [3H]-septide from NK1 receptors (pKi < 5), yielding a binding selectivity ratio of >500-fold [2]. This clean binding profile, combined with commercial availability at ≥ 95% HPLC purity and established solubility in aqueous buffers , makes it a reliable reference ligand for establishing non-specific binding, validating NK2 receptor expression levels, and benchmarking novel NK2 ligand candidates in competitive binding formats [2].

Application

Selection Property

Validation Focus

NK2-mediated voiding research

Absence of blood pressure change across routes

Hemodynamic endpoint monitoring in rodent models

Recombinant GPCR selectivity profiling

NK2/NK1 functional selectivity window

Pathway-specific (IP-1, calcium, cAMP) response context

Human tissue target validation

Tissue-specific NK2 receptor contractile response

Antagonist fingerprinting and receptor attribution

Radioligand binding assays for NK2

NK2 binding affinity and selectivity

Competitive binding displacement benchmarking

• [1] Marson L, Thor KB, Katofiasc M, Burgard EC, Rupniak NMJ. Prokinetic effects of neurokinin-2 receptor agonists on the bladder and rectum of rats with acute spinal cord transection. Eur J Pharmacol. 2018 Jan 15;819:261-269. / Cook JB, Piatt R, Thor KB, Marson L. Aged and Young Adult Rats Respond Similarly to Highly Selective Neurokinin 2 Receptor Agonists That Produce Urination and Defecation Without Producing Cardiovascular Side Effects. Neurourol Urodyn. 2025 Nov 26. View Source
• [2] Perdona E, Cavallini P, Sava A, Griffante C, Ricca DJ, Thor KB, Rupniak NMJ, Corsi M. Potency, efficacy, and selectivity of GR64349 at human recombinant neurokinin NK2 and NK1 receptors. Neurosci Lett. 2019 Oct 15;711:134456. View Source
• [3] Sheldrick RL, Rabe KF, Fischer A, Magnussen H, Coleman RA. Further evidence that tachykinin-induced contraction of human isolated bronchus is mediated only by NK2-receptors. Neuropeptides. 1995 Nov;29(5):281-92. View Source
• [4] Palea S, Corsi M, Artibani W, Ostardo E, Pietra C. Pharmacological characterization of tachykinin NK2 receptors on isolated human urinary bladder, prostatic urethra and prostate. J Pharmacol Exp Ther. 1996 May;277(2):700-5. View Source